![molecular formula C21H14BrClN2OS B5216897 N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide](/img/structure/B5216897.png)
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide
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Overview
Description
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide, also known as BMB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BMB is a small molecule that exhibits potent anticancer activity and has been shown to target specific molecular pathways involved in cancer progression.
Scientific Research Applications
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide has been extensively studied for its potential anticancer activity. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.
Mechanism of Action
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide exerts its anticancer activity by targeting specific molecular pathways involved in cancer progression. This compound has been shown to inhibit the activity of the protein kinase CK2, which is overexpressed in many cancer cells and plays a critical role in cancer cell survival and proliferation. By inhibiting CK2, this compound induces apoptosis and inhibits the growth and metastasis of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide is its high potency and specificity for CK2 inhibition, which makes it a valuable tool for studying the role of CK2 in cancer progression. However, this compound has limited solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in vivo.
Future Directions
Future research on N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide should focus on its potential as a therapeutic agent for cancer. Studies should investigate the optimal dosing and administration of this compound in animal models and clinical trials. In addition, further research is needed to understand the molecular mechanisms underlying this compound's anticancer activity and its potential applications in combination with other anticancer agents.
Conclusion
In conclusion, this compound is a promising compound with potential applications in cancer therapy. Its high potency and specificity for CK2 inhibition make it a valuable tool for studying the role of CK2 in cancer progression. Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in vivo and its potential as a therapeutic agent for cancer.
Synthesis Methods
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide can be synthesized by reacting 5-bromo-2-chlorobenzoyl chloride with 2-amino-4-methylbenzothiazole in the presence of a base such as triethylamine. The reaction produces this compound as a yellow solid with a purity of over 95%.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-5-bromo-2-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14BrClN2OS/c1-12-10-13(21-25-18-4-2-3-5-19(18)27-21)6-9-17(12)24-20(26)15-11-14(22)7-8-16(15)23/h2-11H,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYBLLIFUWUJZNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=C(C=CC(=C4)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14BrClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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